(R)-2-(((tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid

• IUPAC Name: (2R)-4-methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid
• InChI: InChI=1S/C12H23NO4/c1-8(2)6-9(10(14)15)7-13-11(16)17-12(3,4)5/h8-9H,6-7H2,1-5H3,(H,13,16)(H,14,15)/t9-/m1/s1
• InChI Key: WWKOREWJYZNXDX-SECBINFHSA-N
• Canonical SMILES: CC(C)CC(CNC(=O)OC(C)(C)C)C(=O)O
• Isomeric SMILES: CC(C)C[C@H](CNC(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C12H23NO4
• DSSTOX Substance ID: DTXSID20441799
• Molecular Weight: 245.32 g/mol
• CAS No.: 132605-96-0

Description

“®-2-(((tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid” is a valine derivative. It is a clear and nearly colorless to pale yellow liquid at room temperature.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, Boc-protected amino acid ionic liquids (Boc-AAILs) have been synthesized by simple neutralization of [emim][OH] with commercially available Boc-protected amino acids. The resulting protected AAILs were used as the starting materials in dipeptide synthesis with commonly used coupling reagents.

Molecular Structure Analysis

The molecular weight of a similar compound, “®-2-(((tert-butoxycarbonyl)amino)propanoic acid hydrate”, is 207.23. The InChI Code is 1S/C8H15NO4.H2O/c1-5(6(10)11)9-7(12)13-8(2,3)4;/h5H,1-4H3,(H,9,12)(H,10,11);1H2/t5-;/m1./s1.

Chemical Reactions Analysis

The Boc-AAILs were used as the starting materials in dipeptide synthesis with commonly used coupling reagents. The distinctive coupling reagent N,N0-diethylene-N00-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of base, giving the dipeptides in satisfactory yields in 15 min.

Physical and Chemical Properties Analysis

“®-2-(((tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid” is a clear and nearly colorless to pale yellow liquid at room temperature. All of the Boc-AAILs are miscible in acetonitrile, methanol, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO), partially miscible in water, but immiscible in diethyl ether, ethyl acetate, and hexane at room temperature.

Scientific Research Applications

1. Precursor for Synthesis of Amino Acids and Peptides

• The compound has been used as a precursor in the synthesis of trans-4-methylproline, an important amino acid derivative (Nevalainen & Koskinen, 2001).
• It is also involved in the stereoselective synthesis of γ‐Fluorinated α‐Amino Acids, demonstrating its versatility in the creation of fluorinated amino acid derivatives (Laue, Kröger, Wegelius & Haufe, 2000).

2. Role in Medicinal Chemistry

• This compound has been utilized in the design of renin inhibitors, specifically as a part of angiotensinogen transition-state analogues, demonstrating its potential in therapeutic applications (Thaisrivongs et al., 1987).

3. Application in Organic Synthesis

• It is used in the diastereoselective synthesis of amino acids, illustrating its significance in producing optically active compounds (Giordano, Spinella & Sodano, 1999).
• The compound also finds use in the preparation of beta-amino acids, highlighting its role in the synthesis of novel amino acid derivatives (Reyes-Rangel et al., 2008).

4. Use in Material Science

• In materials science, it has been involved in the synthesis and properties study of amino acid-derived polymers, demonstrating its utility in the development of new materials (Qu, Sanda & Masuda, 2009).

Safety and Hazards

While specific safety and hazard information for “®-2-(((tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid” is not available, general precautions for handling similar compounds include wearing personal protective equipment/face protection, ensuring adequate ventilation, avoiding contact with eyes, skin, or clothing, and avoiding ingestion and inhalation.

Future Directions

The use of Boc-protected amino acid ionic liquids (Boc-AAILs) in organic synthesis is a promising area of research. The development of novel RTILs consisting of the 1-ethyl-3-methylimidazolium cation ([emim]) and the anions of commercially available tert-butyloxycarbonyl (Boc)-protected amino acids is an area of ongoing study.